1-acetyl-N-(4-methoxybenzyl)-3-phenyl-1H-1,2,4-triazol-5-amine

• IUPAC Name: 1-[5-[(4-methoxyphenyl)methylamino]-3-phenyl-1,2,4-triazol-1-yl]ethanone
• InChI: InChI=1S/C18H18N4O2/c1-13(23)22-18(19-12-14-8-10-16(24-2)11-9-14)20-17(21-22)15-6-4-3-5-7-15/h3-11H,12H2,1-2H3,(H,19,20,21)
• InChI Key: FHLZATGJNHGYRV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C(=NC(=N1)C2=CC=CC=C2)NCC3=CC=C(C=C3)OC
• Molecular Formula: C18H18N4O2
• Molecular Weight: 322.4 g/mol

Description

1-Acetyl-N-(4-methoxybenzyl)-3-phenyl-1H-1,2,4-triazol-5-amine, also known as AMB-AM-2201, is a synthetic cannabinoid that has gained popularity in recent years due to its psychoactive effects. This compound is a potent agonist of the cannabinoid receptors in the brain, which are responsible for regulating various physiological processes such as mood, appetite, and pain perception. Despite its potential therapeutic applications, AMB-AM-2201 is not approved for medical use and is classified as a Schedule I controlled substance in many countries.

Mechanism of Action

1-acetyl-N-(4-methoxybenzyl)-3-phenyl-1H-1,2,4-triazol-5-amine exerts its effects by binding to the cannabinoid receptors in the brain, which are part of the endocannabinoid system. This system is involved in regulating various physiological processes such as appetite, pain perception, and mood. When activated by cannabinoids such as 1-acetyl-N-(4-methoxybenzyl)-3-phenyl-1H-1,2,4-triazol-5-amine, these receptors modulate the release of neurotransmitters and other signaling molecules, leading to changes in behavior and physiology.
Biochemical and Physiological Effects
1-acetyl-N-(4-methoxybenzyl)-3-phenyl-1H-1,2,4-triazol-5-amine has been shown to produce a range of biochemical and physiological effects, including analgesia, sedation, anxiolysis, and euphoria. These effects are thought to be mediated by the activation of cannabinoid receptors in various regions of the brain, including the prefrontal cortex, hippocampus, and amygdala. In addition, 1-acetyl-N-(4-methoxybenzyl)-3-phenyl-1H-1,2,4-triazol-5-amine has been shown to modulate the release of several neurotransmitters, including dopamine, serotonin, and glutamate, which play a crucial role in regulating mood and cognition.

Advantages and Limitations for Lab Experiments

1-acetyl-N-(4-methoxybenzyl)-3-phenyl-1H-1,2,4-triazol-5-amine has several advantages for use in laboratory experiments, including its high potency and selectivity for cannabinoid receptors, as well as its ability to produce consistent and reproducible effects. However, its use is limited by its potential for abuse and dependence, as well as its classification as a controlled substance in many countries. In addition, the lack of standardized protocols for its use in laboratory experiments can make it difficult to compare results across studies.

Future Directions

There are several future directions for research on 1-acetyl-N-(4-methoxybenzyl)-3-phenyl-1H-1,2,4-triazol-5-amine, including its potential therapeutic applications in the treatment of pain, anxiety, and other neurological disorders. In addition, further studies are needed to elucidate its mechanism of action and the molecular pathways involved in its effects. Finally, the development of novel synthetic cannabinoids with improved safety and efficacy profiles may hold promise for the future treatment of a range of neurological and psychiatric disorders.

Synthesis Methods

The synthesis of 1-acetyl-N-(4-methoxybenzyl)-3-phenyl-1H-1,2,4-triazol-5-amine involves several steps, starting from the reaction of 1,2,4-triazole-5-thiol with 4-methoxybenzyl chloride to form 1-(4-methoxybenzyl)-1H-1,2,4-triazole-5-thiol. This intermediate is then reacted with acetic anhydride to form 1-acetyl-N-(4-methoxybenzyl)-1H-1,2,4-triazole-5-amine, which is subsequently coupled with phenylboronic acid using a palladium-catalyzed cross-coupling reaction to yield the final product, 1-acetyl-N-(4-methoxybenzyl)-3-phenyl-1H-1,2,4-triazol-5-amine.

Scientific Research Applications

1-acetyl-N-(4-methoxybenzyl)-3-phenyl-1H-1,2,4-triazol-5-amine has been extensively studied for its potential therapeutic applications, particularly in the treatment of pain, anxiety, and other neurological disorders. Several studies have demonstrated its efficacy in reducing pain and inflammation in animal models, as well as its anxiolytic and antidepressant effects. In addition, 1-acetyl-N-(4-methoxybenzyl)-3-phenyl-1H-1,2,4-triazol-5-amine has been shown to modulate the release of neurotransmitters such as dopamine, serotonin, and glutamate, which play a crucial role in regulating mood and cognition.